2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride

• Molecular Formula: C12H14ClF3N2
• Molecular Weight: 278.70 g/mol
• IUPAC Name: 2-[5-methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethanamine;hydrochloride
• InChI: InChI=1S/C12H13F3N2.ClH/c1-7-2-3-10-9(6-7)8(4-5-16)11(17-10)12(13,14)15;/h2-3,6,17H,4-5,16H2,1H3;1H
• InChI Key: XISKBRXGOCVPQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2CCN)C(F)(F)F.Cl

Description

Structure and Key Features:
This compound (molecular formula: C₁₁H₁₂ClF₃N₂, MW: 264.68 g/mol) features an indole core substituted with a methyl group at position 5 and a trifluoromethyl (-CF₃) group at position 2, with an ethylamine side chain at position 3. The hydrochloride salt enhances solubility and bioavailability. The methyl group is electron-donating, while the trifluoromethyl group is strongly electron-withdrawing, creating a unique electronic profile that may influence receptor binding and metabolic stability .

Preparation Methods

Detailed Synthesis Approach

A hypothetical synthesis pathway for 2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride could involve the following steps:

• Synthesis of the Indole Core : Start with a suitable indole precursor, such as 5-methylindole, which can be synthesized via the Fisher indole synthesis.

• Trifluoromethylation : Introduce the trifluoromethyl group using a suitable trifluoromethylating agent.

• Aldehyde Formation : Convert the indole into an aldehyde derivative, typically through a Vilsmeier-Haack reaction.

• Reductive Amination : Perform reductive amination of the aldehyde with ammonia or ethan-1-amine to introduce the ethan-1-amine side chain.

• Salt Formation : Finally, convert the free base into its hydrochloride salt by reaction with hydrochloric acid.

Analysis of Synthesis Outcomes

The success of these synthesis methods depends on several factors, including the choice of reagents, reaction conditions, and purification techniques. Key outcomes include:

• Yield : The efficiency of each step affects the overall yield of the final product.
• Purity : Purification methods such as chromatography are crucial for achieving high purity.
• Structural Confirmation : Techniques like NMR and mass spectrometry are essential for confirming the structure of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of indole oxides.

Reduction: Formation of reduced indole derivatives.

Substitution: Formation of substituted ethan-1-amine derivatives.

Scientific Research Applications

2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to specific receptors or enzymes, modulating their activity.

Pathways Involved: It can influence various biochemical pathways, including signal transduction and metabolic pathways.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• Target Compound: The 5-methyl/2-trifluoromethyl combination balances electron-donating and withdrawing effects.

Pharmacological Implications

• Serotonin Receptor Affinity : highlights indole ethylamine derivatives as 5-HT7 receptor ligands. The target compound’s trifluoromethyl group may enhance lipophilicity and receptor binding compared to analogs lacking -CF₃ (e.g., ). Similar compounds with trifluoromethyl substitutions (e.g., compound 19 in ) show improved affinity due to hydrophobic interactions .
• MAO-B Inhibition: discusses indole derivatives as MAO-B inhibitors.

Biological Activity

2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride, with CAS number 1784429-45-3, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

The molecular formula of 2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride is $C_{12}H_{13}F_3N$ with a molecular weight of 242.24 g/mol. The structure features an indole ring substituted with a trifluoromethyl group and an ethylamine side chain.

Anticancer Properties

Recent studies have highlighted the anticancer potential of indole derivatives, including 2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride. Indoles are known for their ability to inhibit various kinases involved in cancer progression. For instance, compounds with similar indole structures have demonstrated significant inhibitory effects against cancer cell lines such as HL60 and HCT116, with IC50 values in the low nanomolar range .

Compound	Cell Line	IC50 (nM)
Compound A	HL60	8.3
Compound B	HCT116	1.3
2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride	TBD	TBD

The biological activity of this compound is hypothesized to involve the modulation of signaling pathways associated with cell proliferation and apoptosis. Indole derivatives often act as inhibitors of protein kinases, which play crucial roles in tumor growth and survival. The specific interactions and binding affinities of 2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride with target proteins remain to be fully elucidated.

Case Studies

Several case studies have explored the pharmacological effects of indole derivatives:

• Inhibition of Kinase Activity : A study demonstrated that certain indole derivatives could selectively inhibit kinases such as BRAF and FGFR, leading to reduced cell viability in cancer models . This suggests that 2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride may share similar properties.
• Antiproliferative Effects : Another investigation into indazole-containing compounds revealed that modifications on the indole structure significantly impacted their antiproliferative activities against various cancer cell lines . Future research should assess how structural variations in 2-[5-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride affect its biological activity.